Cas no 2137944-53-5 ((S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride)

• Product Name: (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride
• CAS No: 2137944-53-5
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• MDL: MFCD30344706
• CID: 4776980
• Update Time: 2026-02-27

(S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride
• SB35394
• (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid t-butyl ester hydrochloride
• (S)-(5-azaspiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride

• MDL： MFCD30344706
• Inchi： 1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-6-12-7-11(8)4-5-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H/t8-;/m1./s1
• InChI Key： JXMNOIJYTIEXLZ-DDWIOCJRSA-N
• SMILES： Cl.O(C(C)(C)C)C(N[C@@H]1CNCC21CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 266
• Topological Polar Surface Area: 50.4

Additional information on (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride

Introduction to (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2137944-53-5)

The compound (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride, identified by its CAS number 2137944-53-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique spirocyclic structure and functional groups, has garnered considerable attention due to its potential applications in drug discovery and development. The spirocyclic framework of this compound contributes to its distinct chemical properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of spirocyclic compounds, owing to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the azaspiro moiety in (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride imparts a high degree of conformational flexibility, which is crucial for optimizing drug-like properties. This flexibility allows the compound to interact more effectively with biological receptors, thereby increasing its therapeutic efficacy.

The tert-butyl ester group in the molecular structure serves as a protecting group, which is essential for maintaining the stability of the compound during synthetic processes. Additionally, the hydrochloride salt form enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent studies have highlighted the importance of chiral compounds in drug development, with enantiomerically pure forms often exhibiting superior pharmacological profiles compared to their racemic counterparts. The (S)-configuration of (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride underscores its stereochemical specificity, which is critical for achieving optimal therapeutic outcomes. The precise stereochemistry of this compound ensures minimal side effects and improved patient compliance, aligning with current trends in precision medicine.

The spirocyclic core of this compound also offers opportunities for structural diversification, enabling medicinal chemists to explore novel analogs with tailored biological activities. This versatility makes it an attractive scaffold for designing molecules that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The ability to modify various functional groups while retaining the core spirocyclic structure provides a robust platform for generating a diverse library of pharmacologically active compounds.

In conclusion, (S)-(5-Aza-spiro[2.4]hept-7-yl)-carbamic acid tert-butyl ester hydrochloride (CAS No. 2137944-53-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the azaspiro moiety and stereochemical purity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds, this molecule is poised to play a significant role in shaping the future of drug discovery and development.